Cas no 2351929-82-1 (2-Chloro-3-methyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one)

2-Chloro-3-methyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one is a heterocyclic compound featuring a fused pyrrolo[3,2-d]pyrimidinone core with chloro and methyl substituents. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group at the 2-position enhances electrophilic reactivity, facilitating nucleophilic substitution reactions, while the methyl group at the 3-position contributes to steric and electronic modulation. Its rigid bicyclic framework offers stability and potential for diverse derivatization, supporting applications in medicinal chemistry, particularly in the development of kinase inhibitors or nucleoside analogs. The compound's purity and well-defined structure ensure reproducibility in research and industrial processes.

2-Chloro-3-methyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one structure

2351929-82-1 structure

Product Name:2-Chloro-3-methyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one

CAS No:2351929-82-1

MF:C₇H₆ClN₃O

MW:183.595039844513

MDL:MFCD31924860

CID:4781333

PubChem ID:138958438

Update Time:2025-06-07

2-Chloro-3-methyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-3-methyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one
- 2-Chloro-3-methyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one
- 2-Chloro-3-methyl-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one
- 2-chloro-3-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-one
- MFCD31924860
- CS-0094760
- A1-19151
- BS-47873
- E75378
- 2351929-82-1
- MDL： MFCD31924860
- Inchi： 1S/C7H6ClN3O/c1-11-6(12)5-4(2-3-9-5)10-7(11)8/h2-3,9H,1H3
- InChI Key： BDJOTARCONITMN-UHFFFAOYSA-N
- SMILES： ClC1=NC2C=CNC=2C(N1C)=O

Computed Properties

Exact Mass: 183.0199395g/mol
Monoisotopic Mass: 183.0199395g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 48.5

2-Chloro-3-methyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OQ354-200mg	2-Chloro-3-methyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one	2351929-82-1	97%	200mg	1584.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OQ354-50mg	2-Chloro-3-methyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one	2351929-82-1	97%	50mg	632.0CNY	2021-07-14
eNovation Chemicals LLC	D945416-500mg	2-Chloro-3-methyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one	2351929-82-1	95%	500mg	$595	2024-08-03
eNovation Chemicals LLC	D945416-1g	2-Chloro-3-methyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one	2351929-82-1	95%	1g	$685	2024-08-03
eNovation Chemicals LLC	D945416-2.5g	2-Chloro-3-methyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one	2351929-82-1	95%	2.5g	$995	2024-08-03
eNovation Chemicals LLC	D945416-5g	2-Chloro-3-methyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one	2351929-82-1	95%	5g	$1285	2024-08-03
Chemenu	CM773617-100mg	2-Chloro-3-methyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one	2351929-82-1	95%+	100mg	$109	2024-07-28
Chemenu	CM773617-250mg	2-Chloro-3-methyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one	2351929-82-1	95%+	250mg	$232	2024-07-28
Chemenu	CM773617-1g	2-Chloro-3-methyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one	2351929-82-1	95%+	1g	$739	2024-07-28
Matrix Scientific	197408-2.500g	2-Chloro-3-methyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one, 95%	2351929-82-1	95%	2.500g	$2146.00	2023-09-06